Cas no 229162-11-2 (1-Allyl-1,4diazepane)

• Product Name: 1-Allyl-1,4diazepane
• CAS No: 229162-11-2
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• MDL: MFCD09951282
• CID: 245185
• PubChem ID: 22921984
• Update Time: 2025-04-19

1-Allyl-1,4diazepane Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 1-(4-bromophenyl)-5-methyl-
• 1-ALLYL-[1,4]DIAZEPANE
• 1-prop-2-enyl-1,4-diazepane
• 1-Allyl-1,4-diazepane
• 1H-1,4-diazepine, hexahydro-1-(2-propen-1-yl)-
• LogP
• SCHEMBL64922
• 1-(prop-2-en-1-yl)-1,4-diazepane
• 1-prop-2-enyl-1, 4-diazepane
• DTXSID60945600
• AKOS000195244
• CXDJAFGJFWDOHN-UHFFFAOYSA-N
• 1H-1,4-Diazepine,hexahydro-1-(2-propenyl)-(9CI)
• 229162-11-2
• EN300-1235039
• MFCD09951282
• 1-Allyl-1,4diazepane

• MDL： MFCD09951282
• Inchi： 1S/C8H16N2/c1-2-6-10-7-3-4-9-5-8-10/h2,9H,1,3-8H2
• InChI Key： CXDJAFGJFWDOHN-UHFFFAOYSA-N
• SMILES： N1(CC=C)CCNCCC1

Computed Properties

• Exact Mass: 140.13148
• Monoisotopic Mass: 140.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 15.3A^2

Experimental Properties

• Density: 0.873
• Boiling Point: 196.9°C at 760 mmHg
• Flash Point: 70.8°C
• Refractive Index: 1.456
• PSA: 15.27
• LogP: 0.73440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes